Cas no 146533-56-4 (4,6-Dichloro-5-(4-methoxyphenyl)pyrimidine)

4,6-Dichloro-5-(4-methoxyphenyl)pyrimidine structure

146533-56-4 structure

Product Name:4,6-Dichloro-5-(4-methoxyphenyl)pyrimidine

CAS No:146533-56-4

MF:C₁₁H₈Cl₂N₂O

MW:255.10002040863

CID:1088684

PubChem ID:19735458

Update Time:2025-04-20

4,6-Dichloro-5-(4-methoxyphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4,6-Dichloro-5-(4-methoxyphenyl)pyrimidine
- SCHEMBL9046890
- SB59931
- DTXSID00599424
- DB-128695
- A905276
- 4,6-dichloro-5-(p-methoxyphenyl)pyrimidine
- ZZVJLGWDJYKEKQ-UHFFFAOYSA-N
- 4,6-dichloro-5-(p-methoxyphenyl)-pyrimidine
- 146533-56-4
- Inchi： 1S/C11H8Cl2N2O/c1-16-8-4-2-7(3-5-8)9-10(12)14-6-15-11(9)13/h2-6H,1H3
- InChI Key： ZZVJLGWDJYKEKQ-UHFFFAOYSA-N
- SMILES： ClC1C(=C(N=CN=1)Cl)C1C=CC(=CC=1)OC

Computed Properties

Exact Mass: 254.0013683g/mol
Monoisotopic Mass: 254.0013683g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 35Å²

4,6-Dichloro-5-(4-methoxyphenyl)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM166215-1g	4,6-dichloro-5-(4-methoxyphenyl)pyrimidine	146533-56-4	95%	1g	$720	2021-08-05
Chemenu	CM166215-250mg	4,6-dichloro-5-(4-methoxyphenyl)pyrimidine	146533-56-4	95%	250mg	$271	2023-02-17
Chemenu	CM166215-1g	4,6-dichloro-5-(4-methoxyphenyl)pyrimidine	146533-56-4	95%	1g	$620	2023-02-17
Ambeed	A257671-1g	4,6-Dichloro-5-(4-methoxyphenyl)pyrimidine	146533-56-4	95%	1g	$626.0	2024-04-23

4,6-Dichloro-5-(4-methoxyphenyl)pyrimidine Related Literature

1. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
4. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
5. Achieving Efficient Uranium Extraction by In-situ Ultrasonic Texturization of Commercial Fe Powder

BomingZhu,HongweiWu,JieKang,XiaofangYu,TaoChen,RuCheng,GuolinYang,WencaiBai,WenkunZhu,RongHe

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